molecular formula C11H11N3OS B8467885 5-Amino-2-phenyl-thiazole-4-carboxylic acid methylamide

5-Amino-2-phenyl-thiazole-4-carboxylic acid methylamide

Cat. No. B8467885
M. Wt: 233.29 g/mol
InChI Key: YJQTXNXYUBLFGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-2-phenyl-thiazole-4-carboxylic acid methylamide is a useful research compound. Its molecular formula is C11H11N3OS and its molecular weight is 233.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Amino-2-phenyl-thiazole-4-carboxylic acid methylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Amino-2-phenyl-thiazole-4-carboxylic acid methylamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11N3OS

Molecular Weight

233.29 g/mol

IUPAC Name

5-amino-N-methyl-2-phenyl-1,3-thiazole-4-carboxamide

InChI

InChI=1S/C11H11N3OS/c1-13-10(15)8-9(12)16-11(14-8)7-5-3-2-4-6-7/h2-6H,12H2,1H3,(H,13,15)

InChI Key

YJQTXNXYUBLFGF-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C1=C(SC(=N1)C2=CC=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-tert-butoxycarbonylamino-2-phenyl-thiazole-4-carboxylic acid methylamide (98 mg, 0.3 mmol) in dioxane (1.7 ml) was treated with HCl (1.7 ml, 4M dioxane solution) at ambient temperature and stirred for 3 days. The solvent was evaporated, and the residue was dissolved in ethyl acetate and extracted with sodium bicarbonate and brine. The organic layer was dried and the solvent was evaporated to yield the product as yellow solid (62 g, 90%) which was used without any further purification.
Name
5-tert-butoxycarbonylamino-2-phenyl-thiazole-4-carboxylic acid methylamide
Quantity
98 mg
Type
reactant
Reaction Step One
Name
Quantity
1.7 mL
Type
reactant
Reaction Step One
Quantity
1.7 mL
Type
solvent
Reaction Step One
Yield
90%

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